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A Technical Guide for Researchers in Astrophysics and Nuclear Science

The unstable, neutron-rich isotope Carbon-15 (¹⁵C), with a fleeting existence of mere seconds,

plays a subtle yet significant role in the vast nuclear reaction networks that drive the chemical

evolution of the universe. This technical guide provides an in-depth examination of the

astrophysical importance of ¹⁵C, focusing on its production, decay, and impact on

nucleosynthesis in various stellar environments. The content herein synthesizes the latest

experimental data and theoretical models, offering a comprehensive resource for researchers.

Core Properties of Carbon-15
Carbon-15 is an isotope of carbon with 6 protons and 9 neutrons. Its fundamental properties

are crucial for understanding its behavior in astrophysical plasmas. These properties are

summarized in the table below.
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Property Value and Unit Citation

Half-life 2.449(5) s [1][2][3]

Decay Mode
100% β⁻ (beta-minus) decay

to Nitrogen-15
[1][2]

Decay Energy 9.7717(8) MeV [1][2]

Mass Excess 9.87318 MeV [3]

Spin and Parity 1/2⁺ [3]

Primary Production Reaction ¹⁴C(n,γ)¹⁵C [4][5]

The ¹⁴C(n,γ)¹⁵C Reaction: The Gateway to Carbon-15
The primary formation channel for Carbon-15 in stellar environments is through neutron

capture by the long-lived Carbon-14 isotope (¹⁴C). The rate of this reaction, ¹⁴C(n,γ)¹⁵C, is a

critical input for nucleosynthesis models, particularly in scenarios with high neutron densities.

Recent experimental efforts have significantly refined our understanding of this reaction rate. A

key study utilized single-neutron removal transfer reactions to deduce the ¹⁴C(n,γ)¹⁵C cross-

section, finding a value of 3.89 ± 0.76 μb at a center-of-mass energy of 23.3 keV.[4][5][6] This

new rate is reported to be 2.4 to 3.7 times higher than some previous direct measurements, a

significant adjustment that impacts the outcomes of nucleosynthesis simulations.[4][5]

Astrophysical Scenarios for Carbon-15
Nucleosynthesis
Due to its short half-life and its production mechanism involving neutron capture, ¹⁵C is not a

significant component of stable matter. Instead, its importance lies in its transient role within

specific, neutron-rich astrophysical sites.

Asymptotic Giant Branch (AGB) Stars: In the inner regions of AGB stars, where neutron

densities can be significant, the ¹⁴C(n,γ)¹⁵C reaction can become active. Subsequent beta

decay of ¹⁵C to ¹⁵N can lead to an enhancement of both ¹⁴N and ¹⁵N isotopes.[5][6] This

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://periodictable.com/Isotopes/006.15/index2.dm.html
https://periodictable.com/Isotopes/006.15/index.full.dm.prod.html
https://www.chemlin.org/isotope/carbon-15
https://periodictable.com/Isotopes/006.15/index2.dm.html
https://periodictable.com/Isotopes/006.15/index.full.dm.prod.html
https://periodictable.com/Isotopes/006.15/index2.dm.html
https://periodictable.com/Isotopes/006.15/index.full.dm.prod.html
https://www.chemlin.org/isotope/carbon-15
https://www.chemlin.org/isotope/carbon-15
https://www.researchgate.net/publication/394799808_New_Determination_of_the_14_Cn_g_15_C_Reaction_Rate_and_Its_Astrophysical_Implications
https://www.aminer.cn/pub/685a0a8c163c01c850ba56d1/new-determination-of-the-c-n-c-reaction-rate-and-its-astrophysical?source=www.chemnav.net
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.researchgate.net/publication/394799808_New_Determination_of_the_14_Cn_g_15_C_Reaction_Rate_and_Its_Astrophysical_Implications
https://www.aminer.cn/pub/685a0a8c163c01c850ba56d1/new-determination-of-the-c-n-c-reaction-rate-and-its-astrophysical?source=www.chemnav.net
https://www.researchgate.net/publication/392941488_New_Determination_of_the_14Cn_g15C_Reaction_Rate_and_Its_Astrophysical_Implications
https://www.researchgate.net/publication/394799808_New_Determination_of_the_14_Cn_g_15_C_Reaction_Rate_and_Its_Astrophysical_Implications
https://www.aminer.cn/pub/685a0a8c163c01c850ba56d1/new-determination-of-the-c-n-c-reaction-rate-and-its-astrophysical?source=www.chemnav.net
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.aminer.cn/pub/685a0a8c163c01c850ba56d1/new-determination-of-the-c-n-c-reaction-rate-and-its-astrophysical?source=www.chemnav.net
https://www.researchgate.net/publication/392941488_New_Determination_of_the_14Cn_g15C_Reaction_Rate_and_Its_Astrophysical_Implications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


provides a potential observable signature of nucleosynthesis processes deep within these

evolved stars.

Inhomogeneous Big Bang Nucleosynthesis (BBN): In non-standard BBN models that allow

for neutron-rich regions, the ¹⁴C(n,γ)¹⁵C reaction can influence the final abundance of ¹⁵N.

Models show that the updated reaction rate can cause up to a ~20% variation in the yields of

¹⁵N in these environments.[5][6]

The Intermediate Neutron-Capture Process (i-process): The i-process is characterized by

neutron densities intermediate between the slow (s-) and rapid (r-) processes. It is thought to

occur in various stellar sites, including low-mass, low-metallicity AGB stars and is invoked to

explain the abundances in certain carbon-enhanced metal-poor (CEMP) stars.[7][8][9] The

¹⁴C(n,γ)¹⁵C reaction is an integral part of the reaction flow during the i-process, linking the

lighter elements to the production of heavier species.

Core-Collapse Supernovae (r-process): While the r-process is dominated by much heavier,

neutron-rich nuclei, the reactions among lighter species can have a subtle influence. The

updated ¹⁴C(n,γ)¹⁵C rate has been shown to cause a minor, ~0.2% difference in the final

abundances of heavy elements (A > 90) produced in r-process simulations for core-collapse

supernovae.[5][6]

The production and decay pathway of Carbon-15 in these environments is illustrated in the

following diagram:
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Production and decay of Carbon-15 in stellar environments.

Experimental Methodologies for Studying Carbon-
15
The study of short-lived isotopes like ¹⁵C requires sophisticated experimental techniques, often

involving the production of radioactive ion beams.

Protocol 1: Inverse Kinematics and Coulomb Dissociation

One major approach to determining the ¹⁴C(n,γ)¹⁵C reaction rate is to study the inverse

reaction: the photodissociation of ¹⁵C. Since performing this with photons is difficult, the

technique of Coulomb dissociation is used.

Radioactive Beam Production: A stable primary beam is accelerated and impinges on a

production target. The resulting nuclear reactions produce a variety of fragments, from which

¹⁵C is selected using magnetic separators. Facilities like the ISOLDE at CERN are pioneers

in this technology.[10]

Beam Delivery: A beam of high-energy ¹⁵C ions (e.g., 35 MeV/nucleon) is directed onto a

high-Z target, such as lead (Pb).[11]
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Coulomb Dissociation: As a ¹⁵C nucleus passes through the strong electromagnetic field of a

Pb nucleus, it absorbs a virtual photon, causing it to dissociate into a ¹⁴C fragment and a

neutron (¹⁵C + γ → ¹⁴C + n).

Detection: The reaction products are detected in coincidence. A fragment detection system,

often including silicon strip detectors for energy loss and position, a dipole magnet for

momentum analysis, and scintillators for total energy, is used to identify the ¹⁴C fragment.[11]

The ejected neutrons are detected by a separate neutron detector array.

Cross-Section Determination: By measuring the energies and angles of the outgoing ¹⁴C and

neutron, the decay energy can be reconstructed. The principle of detailed balance is then

used to relate the measured Coulomb dissociation cross-section to the desired neutron

capture cross-section.[11]

Protocol 2: Single-Neutron Transfer Reactions

A more recent technique involves using single-neutron transfer reactions to probe the nuclear

structure of ¹⁵C, which is directly related to the neutron capture cross-section.

¹⁵C Beam Production: Similar to the above, a radioactive beam of ¹⁵C is produced and

separated.

Reaction Target: The ¹⁵C beam is directed onto a target containing light nuclei, such as

protons (in a hydrogen target) or deuterons (in a deuterium target).

Transfer Reaction: Reactions like (p,d) or (d,t) are induced, where a neutron is removed from

the incoming ¹⁵C nucleus.[4][6] For example, in the ¹⁵C(p,d)¹⁴C reaction, the ¹⁵C projectile

hits a proton, and a deuteron (a proton-neutron pair) emerges, leaving behind a ¹⁴C nucleus.

Spectroscopic Factor Measurement: The outgoing particles (e.g., deuterons or tritons) are

detected, and their energies and angles are measured. This information allows for the

calculation of the spectroscopic factor, which quantifies the probability of the ¹⁵C ground

state existing as a ¹⁴C core plus a single neutron.

Rate Calculation: The spectroscopic factor is a key input for nuclear reaction models that

calculate the direct neutron capture cross-section and, subsequently, the stellar reaction rate.

[4][6]
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The general workflow for these types of experiments is outlined below.
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General workflow for radioactive ion beam experiments.

Conclusion
Carbon-15, despite its ephemeral nature, serves as a crucial link in nuclear reaction chains

within neutron-rich stellar environments. The rate of its formation via the ¹⁴C(n,γ)¹⁵C reaction

has a discernible impact on nucleosynthesis in AGB stars, inhomogeneous Big Bang

scenarios, and the i-process. Continued precision in the measurement of this and other key

reaction rates, enabled by advanced radioactive ion beam facilities and novel experimental

techniques, is essential for refining stellar models and deepening our understanding of the

origin of the elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1200482#role-of-carbon-15-in-astrophysical-processes
https://www.benchchem.com/product/b1200482#role-of-carbon-15-in-astrophysical-processes
https://www.benchchem.com/product/b1200482#role-of-carbon-15-in-astrophysical-processes
https://www.benchchem.com/product/b1200482#role-of-carbon-15-in-astrophysical-processes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200482?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

